Cas no 53657-29-7 (Sitoindoside II)

• Product Name: Sitoindoside II
• CAS No: 53657-29-7
• Molecular Formula: C₅₃H₉₂O₇
• Molecular Weight: 841.29338
• CID: 369910
• PubChem ID: 16058264

Sitoindoside II Properties

Names and Identifiers

• b-D-Glucopyranoside, (3b)-stigmast-5-en-3-yl,6-(9Z)-9-octadecenoate
• [(2R,3S,4S,5R,6R)-6-[[(3S,8S,9S,10R,13R,14S,17R)-17-[(2R,5S)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-3,4,5-trihydrox
• sitoindoside II
• 3-O-[(6′-O-oleoyl)-β-D-glucopyranosyl] sitosterol; 18:1 sitosteryl glucose
• DTXSID101317097
• 53657-29-7
• [(2R,3S,4S,5R,6R)-6-[[(3S,8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-3,4,5-trihydroxyoxan-2-yl]methyl (Z)-octadec-9-enoate

• InChIKey： MEEONOMPSMYAQO-MBEOCFQISA-N
• Inchi： InChI=1S/C53H92O7/c1-8-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-47(54)58-36-46-48(55)49(56)50(57)51(60-46)59-41-31-33-52(6)40(35-41)27-28-42-44-30-29-43(53(44,7)34-32-45(42)52)38(5)25-26-39(9-2)37(3)4/h16-17,27,37-39,41-46,48-51,55-57H,8-15,18-26,28-36H2,1-7H3/b17-16-/t38-,39-,41+,42+,43-,44+,45+,46-,48-,49+,50-,51-,52+,53-/m1/s1
• SMILES： CCCCCCCCC=CCCCCCCCC(=O)OCC1C(C(C(C(O1)OC2CCC3(C4CCC5(C(C4CC=C3C2)CCC5C(C)CCC(CC)C(C)C)C)C)O)O)O

Computed Properties

• Exact Mass: 840.684305
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 26
• Monoisotopic Mass: 840.684305
• Heavy Atom Count: 60
• Complexity: 1330
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 15.2
• Topological Polar Surface Area: 105

Experimental Properties

• Refractive Index: 1.532
• Boiling Point: 832°C at 760 mmHg
• Flash Point: 222.1°C
• Density: 1.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives